4-(2-((4-Methoxyphenyl)sulfonyl)acetyl)-3,3-dimethylpiperazin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “4-(2-((4-Methoxyphenyl)sulfonyl)acetyl)-3,3-dimethylpiperazin-2-one” is a complex organic molecule. It contains a piperazine ring, which is a heterocyclic amine consisting of a six-membered ring containing two nitrogen atoms at opposite positions in the ring. The molecule also contains a methoxyphenyl group, a sulfonyl group, and an acetyl group .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperazine ring, methoxyphenyl group, sulfonyl group, and acetyl group would all contribute to the overall structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the functional groups present. For example, the piperazine ring might undergo reactions at the nitrogen atoms, and the sulfonyl group could potentially be involved in substitution reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular size, and the presence of functional groups would all affect properties like solubility, melting point, boiling point, and reactivity .Scientific Research Applications
Endothelin Receptor Antagonism
Research on endothelin antagonists, which include compounds with sulfonyl groups similar to the one , has been conducted to explore their effects on pulmonary hypertension. Studies in animal models have shown that these compounds can induce arteritis in coronary arteries, suggesting a role in vascular injury mechanisms. The findings highlight the complex interactions between endothelin receptors and vascular health, with implications for the development of treatments for pulmonary hypertension and related conditions (Jones et al., 2003).
Serotonin Receptor Binding
Compounds with structures related to 4-(2-((4-Methoxyphenyl)sulfonyl)acetyl)-3,3-dimethylpiperazin-2-one have been synthesized and evaluated as serotonin (5-HT) antagonists. These compounds have shown significant binding affinity to serotonin receptors, suggesting potential applications in the treatment of disorders related to serotonin dysfunction. The research contributes to the understanding of the structure-activity relationships of these compounds, providing insights into their therapeutic potential (Liao et al., 2000).
Heterocyclic Compounds Synthesis
The synthesis and tautomerism of heterocyclic compounds related to this compound have been explored. These studies shed light on the chemical properties and reactivity of such compounds, contributing to the development of new synthetic methodologies and the understanding of their biological activities (Ochi et al., 1976).
Antimicrobial Activity
Research has also been conducted on the synthesis and evaluation of compounds with sulfonyl groups for their antimicrobial activity. These studies aim to develop new antimicrobial agents with potent activity against various microbial infections. The findings indicate that certain sulfonyl-containing compounds exhibit significant antimicrobial properties, highlighting their potential as therapeutic agents (Akbari et al., 2022).
Analgesic and Anti-inflammatory Properties
Amidine and hydrazone derivatives, including those with sulfonyl components, have been synthesized and evaluated for their analgesic and anti-inflammatory activities. The results demonstrate that these compounds possess notable analgesic and anti-inflammatory effects, suggesting their potential use in the management of pain and inflammation (Sondhi et al., 2006).
Mechanism of Action
Safety and Hazards
Future Directions
The future research directions for this compound would depend on its intended use. If it’s a potential drug, future studies might focus on evaluating its efficacy and safety in preclinical and clinical trials. If it’s a chemical intermediate, research might focus on optimizing its synthesis or exploring new reactions .
Properties
IUPAC Name |
4-[2-(4-methoxyphenyl)sulfonylacetyl]-3,3-dimethylpiperazin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O5S/c1-15(2)14(19)16-8-9-17(15)13(18)10-23(20,21)12-6-4-11(22-3)5-7-12/h4-7H,8-10H2,1-3H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRXGRQNMPJLYRQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(=O)NCCN1C(=O)CS(=O)(=O)C2=CC=C(C=C2)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.